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Compound of Interest

Compound Name: RO3201195

Cat. No.: B1678687 Get Quote

For immediate release:

This document provides essential guidance on the proper disposal procedures for RO3201195,

a selective p38 MAP kinase inhibitor identified as S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-

yl]-[3-(2,3-dihydroxypropoxy)phenyl]-methanone. This information is intended for researchers,

scientists, and drug development professionals to ensure safe handling and disposal in a

laboratory setting.

While a specific Safety Data Sheet (SDS) for RO3201195 is not publicly available, the following

procedures are based on best practices for the disposal of similar chemical compounds,

including pyrazole derivatives and fluorinated aromatic compounds. It is imperative to treat

RO3201195 as a hazardous waste and follow all institutional and local regulations.

Key Disposal Principles
Proper disposal of RO3201195 is crucial to prevent environmental contamination and ensure

personnel safety. The fundamental principle is to manage it as a hazardous chemical waste.

Do not dispose of RO3201195 down the drain or in regular trash.[1]

Instead, adhere to the following step-by-step protocol for its collection and disposal.

Experimental Protocol: Waste Disposal
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This protocol outlines the standard operating procedure for the collection and disposal of

RO3201195 waste in a laboratory setting.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and chemically compatible waste container for
RO3201195 waste. High-density polyethylene (HDPE) containers are generally suitable.[1]
The container must be in good condition with a secure, leak-proof lid.[1]
Collect all materials contaminated with RO3201195, including unused compound, solutions,
contaminated personal protective equipment (PPE) such as gloves and weighing boats, and
any spill cleanup materials, in this designated container.

2. Labeling of Hazardous Waste:

Clearly label the waste container with the words "Hazardous Waste".[1][2]
The label must include the full chemical name: "S-[5-Amino-1-(4-fluorophenyl)-1H-pyrazol-4-
yl]-[3-(2,3-dihydroxypropoxy)phenyl]-methanone" and the identifier "RO3201195".[1]
If the waste is a mixture, list all components and their approximate percentages.[1]

3. Storage of Waste:

Store the hazardous waste container in a designated, secure, and well-ventilated satellite
accumulation area (SAA).[1]
Ensure the container is kept closed except when adding waste.[3]
Store incompatible waste types separately to prevent accidental reactions.[3]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[1]
Provide the EHS department with accurate information about the waste as detailed on the
container's label.[1]
Your institution's EHS department will handle the transportation and final disposal through a
licensed hazardous waste disposal facility.[1]

Data Presentation
As no specific quantitative data for the disposal of RO3201195 was found, the following table

provides general regulatory limits for hazardous waste accumulation that are important for
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laboratory compliance.

Parameter Regulatory Guideline Reference

Satellite Accumulation Area

(SAA) Volume Limit

≤ 55 gallons of non-acutely

hazardous waste
[1]

Acutely Hazardous Waste (P-

listed) Quantity Limit
≤ 1 quart (liquid) or 1 kg (solid) [1]

pH for Aqueous Corrosive

Waste
≤ 2 or ≥ 12.5 [1]

Flash Point for Ignitable Liquid

Waste
< 140°F (60°C) [1]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of RO3201195 in a

laboratory setting.
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Workflow for the Disposal of RO3201195
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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